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Introduction
Sodium tantalate (NaTaO3) has emerged as a promising and highly efficient photocatalyst for

the production of hydrogen from water splitting under UV irradiation. Its wide band gap and

suitable band edge positions make it an excellent candidate for overall water splitting. This

document provides a detailed overview of the application of NaTaO3, including its synthesis,

characterization, and use in photocatalytic hydrogen evolution. The protocols outlined below

are based on established research and are intended to serve as a comprehensive guide for

researchers in the field.

Data Presentation: Performance of NaTaO3-based
Photocatalysts
The following table summarizes the quantitative data for hydrogen evolution using various

NaTaO3-based photocatalysts under different experimental conditions. This allows for a clear

comparison of the material's performance.
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NaTaO3 None Pure Water
Low

activity
-

High-

pressure

mercury

lamp

[1]

NiO (0.05

wt%)/NaTa

O3

NiO Pure Water -
28% at 270

nm

High-

pressure

mercury

lamp

[1]

NiO/NaTaO

3:La
NiO Pure Water 19.8

56% at 270

nm

UV

irradiation
[2][3]

La-NaTaO3 None
10% v/v

Methanol
6.16 -

450 W

mercury

lamp

[4]

Pt/La-

NaTaO3
Pt

10% v/v

Ethanol
32.6 - UV light [5]

La-NaTaO3 None Pure Water 0.3 - UV light [5]

La-C-

NaTaO3
None

Water-

methanol

solution

0.04 (40

µmol h⁻¹)
- Visible light [6]

Ir, La-

codoped

NaTaO3

None Pure Water - -

Visible light

(up to 500

nm)

[7]

Experimental Protocols
I. Synthesis of La-doped NaTaO3 Photocatalyst (Solid-
State Reaction Method)
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This protocol describes the synthesis of lanthanum-doped sodium tantalate, a highly active

photocatalyst for overall water splitting.

Materials:

Na2CO3 (Sodium Carbonate), 99.8%

Ta2O5 (Tantalum(V) oxide), 99.99%

La2O3 (Lanthanum(III) oxide), 99.99%

Agate mortar and pestle

Alumina crucibles

High-temperature furnace

HCl (Hydrochloric acid), 1 mol L⁻¹

Ultrapure water

Procedure:

Mixing Reactants: Weigh appropriate amounts of Na2CO3, Ta2O5, and La2O3. The typical

molar ratios are Na/Ta = 1.05 and La/Ta = 0.027.[8]

Grinding: Transfer the weighed powders to an agate mortar and grind for 20 minutes at room

temperature to ensure a homogeneous mixture.[8]

First Calcination: Place the ground mixture into an alumina crucible and calcine in a furnace

at 900 °C for 1 hour in an air atmosphere.[8]

Intermediate Grinding: After the first calcination, allow the mixture to cool down to room

temperature. Grind the calcined powder for 10 minutes.[8]

Second Calcination: Transfer the ground powder back into an alumina crucible and perform

a second calcination at 1150 °C for 10 hours in an air atmosphere.[8]
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Washing: After cooling, wash the solid product with a 1 mol L⁻¹ HCl solution (8 mL) for 10

minutes. Subsequently, wash with ultrapure water (50 mL) multiple times until the pH of the

washing solution becomes neutral.[8]

Drying: Dry the final product in an oven at 80 °C overnight.[8]

II. Loading of NiO Co-catalyst
This protocol details the impregnation method for loading NiO nanoparticles as a co-catalyst

onto the synthesized La-doped NaTaO3 photocatalyst to enhance hydrogen evolution.

Materials:

La-doped NaTaO3 photocatalyst powder

Ni(NO3)2·6H2O (Nickel(II) nitrate hexahydrate), 98.0%

Porcelain crucible

Water

Glass stirring rod

Hot plate

Furnace

Procedure:

Mixing: Mix the desired amount of Ni(NO3)2·6H2O with 1 g of the La-doped NaTaO3

photocatalyst powder in a porcelain crucible. The amount of nickel nitrate should be

calculated to achieve the desired weight percentage of NiO (e.g., 0.05 wt%).[1][8]

Suspension: Add a small amount of water (approximately 4 mL) to the crucible to form a

suspension.[8]

Evaporation: Stir the suspension with a glass rod while heating it on a hot plate at

approximately 80 °C to evaporate the water.[8]
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Calcination: Calcine the dried powder at 270 °C for 1 hour in an air atmosphere to

decompose the nickel nitrate and form NiO nanoparticles on the surface of the photocatalyst.

[8]

III. Photocatalytic Hydrogen Production from Water
This protocol describes the experimental setup and procedure for evaluating the photocatalytic

activity of the prepared NaTaO3-based photocatalyst for hydrogen production from water.

Materials and Equipment:

Prepared photocatalyst powder (e.g., NiO/La-NaTaO3)

Distilled or ultrapure water (and sacrificial agent if applicable, e.g., methanol)

Pyrex reaction cell with a top quartz window

Gas-closed circulation system

Magnetic stirrer

Light source (e.g., high-pressure mercury lamp, xenon lamp)

Gas chromatograph (GC) with a thermal conductivity detector (TCD)

Argon (Ar) gas for de-aeration

Procedure:

Catalyst Suspension: Disperse a specific amount of the photocatalyst powder (e.g., 0.1 g or

0.3 g) in a measured volume of distilled water (e.g., 10 mL or 350 mL) within the reaction

cell. If a sacrificial agent is used, prepare the aqueous solution with the desired

concentration (e.g., 10% v/v methanol).[4][8]

De-aeration: Seal the reaction cell and purge the suspension with Argon gas for at least 30

minutes to remove dissolved oxygen, which can act as an electron scavenger.[4]
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Irradiation: Place the reaction cell under the light source and begin irradiation while

continuously stirring the suspension to keep the photocatalyst suspended.

Gas Analysis: At regular time intervals, collect gas samples from the headspace of the

reaction cell using a gas-tight syringe and inject them into the gas chromatograph to

determine the amount of evolved hydrogen.

Data Analysis: Calculate the rate of hydrogen evolution, typically expressed in mmol per hour

per gram of photocatalyst (mmol h⁻¹ g⁻¹).

Visualizations
Experimental Workflow for Photocatalytic Hydrogen
Production
The following diagram illustrates the key steps involved in the synthesis and evaluation of a

NaTaO3-based photocatalyst for hydrogen production.
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Caption: Workflow for NaTaO3 synthesis and photocatalytic H2 production.

Signaling Pathway of Photocatalytic Water Splitting on
NaTaO3
This diagram illustrates the fundamental mechanism of photocatalytic water splitting on a

semiconductor photocatalyst like NaTaO3.
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Caption: Mechanism of photocatalytic water splitting on NaTaO3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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